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Compound of Interest

Compound Name: 3,5-Dimethyl-4-heptanol

Cat. No.: B092936

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 3,5-Dimethyl-4-heptanol (CAS No.
19549-79-2) is not readily available in public domains. This guide has been compiled from
publicly accessible data for this compound and related branched-chain alcohols. The
information herein should be used as a guideline and not as a substitute for a manufacturer-
provided SDS. All laboratory and industrial handling of this chemical should be conducted by
trained professionals with appropriate safety measures in place.

This technical guide provides an in-depth overview of the known safety and handling
information for 3,5-Dimethyl-4-heptanol. It is intended for researchers, scientists, and
professionals in the field of drug development who may be working with this compound.

Chemical and Physical Properties

Limited experimental data is available for the physical and chemical properties of 3,5-
Dimethyl-4-heptanol. The following table summarizes the available information from various
public sources.
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Property Value Source
Molecular Formula C9H200 PubChem[1]
Molecular Weight 144.25 g/mol PubChem[1]
CAS Number 19549-79-2 NIST WebBook[2]
Boiling Point 171 °C at 760 mmHg Career Henan Chemical Co.[3]
~177-179 °C LookChem
452.15 K (179 °C) NIST WebBook[4]
Flash Point 69.8 °C Career Henan Chemical Co.[3]
Density 0.82 g/lcm?3 Career Henan Chemical Co.[3]
Vapor Pressure 0.456 mmHg at 25 °C Career Henan Chemical Co.[3]
Refractive Index 1.427 Career Henan Chemical Co.[3]
Solubility Insoluble in water; Soluble in Inferred from similar

alcohol and ether. compounds

Hazard Identification and GHS Classification

A formal Globally Harmonized System (GHS) classification for 3,5-Dimethyl-4-heptanol is not
publicly available. One source indicates "Hazard Codes: N/A; Statements: N/A; Safety
Statements: N/A". However, based on the properties of similar branched-chain alcohols, the
following potential hazards should be considered:

Flammability: With a flash point of 69.8 °C, it is a combustible liquid.[3]

Eye lIrritation: Alcohols in this class can cause eye irritation.

Skin Irritation: Prolonged or repeated contact may cause skin irritation.

Respiratory Tract Irritation: Inhalation of high concentrations of vapor may cause respiratory
tract irritation.
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A safety assessment of branched-chain saturated alcohols as fragrance ingredients indicated
that while undiluted materials can cause moderate to severe eye irritation, they generally have
no or low sensitizing potential and a low order of acute toxicity.[5]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 3,5-Dimethyl-4-heptanol
are not available. However, standardized OECD guidelines are typically followed for such
assessments. These would include:

e Acute Oral Toxicity: OECD Guideline 423

Acute Dermal Toxicity: OECD Guideline 402

Acute Inhalation Toxicity: OECD Guideline 403

Skin Irritation/Corrosion: OECD Guideline 404

Eye Irritation/Corrosion: OECD Guideline 405

Skin Sensitization: OECD Guideline 429 (Local Lymph Node Assay)

Signaling Pathways and Workflow Diagrams

To visualize the safety assessment process and handling logic, the following diagrams are
provided in DOT language.
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Caption: General workflow for chemical safety assessment.
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PPE Selection Logic for 3,5-Dimethyl-4-heptanol
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Caption: Logical relationships for PPE selection.

Safe Handling and Storage

Given the limited specific data, the following handling and storage procedures are
recommended based on general laboratory safety principles for combustible liquids.

Handling:
» Work in a well-ventilated area, preferably in a chemical fume hood.
» Avoid contact with skin, eyes, and clothing.

o Wear appropriate personal protective equipment (PPE), including safety glasses or goggles,
nitrile gloves, and a lab coat. For larger quantities or where splashing is possible, a face
shield and chemical-resistant apron should be considered.
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Keep away from heat, sparks, and open flames.

Use non-sparking tools.

Ground and bond containers when transferring material.

Avoid breathing vapors or mists.

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from sources of ignition.

o Store separately from strong oxidizing agents and strong acids.
Emergency Procedures

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.

o Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.
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Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: The substance is combustible. Vapors may form explosive mixtures with
air.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Remove all sources of ignition. Wear appropriate personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, earth, vermiculite)
and place it in a suitable container for disposal.

Stability and Reactivity

Reactivity: No specific reactivity data is available.

Chemical Stability: Expected to be stable under normal storage and handling conditions.
Possibility of Hazardous Reactions: No specific data available.

Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.

Incompatible Materials: Strong oxidizing agents, strong acids.

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide upon
combustion.

Toxicological Information
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No specific toxicological data for 3,5-Dimethyl-4-heptanol was found. As a general class,
branched-chain alcohols are considered to have a low order of acute toxicity.[5] However,
without specific data, this compound should be handled with care, assuming it may cause skin,
eye, and respiratory irritation.

Conclusion

While 3,5-Dimethyl-4-heptanol has limited publicly available safety and toxicological data, a
conservative approach to handling is warranted based on its classification as a combustible
liquid and the known properties of similar branched-chain alcohols. Researchers and other
professionals must exercise caution, utilize appropriate personal protective equipment, and
work in well-ventilated areas. It is strongly recommended to obtain a comprehensive Safety
Data Sheet from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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